Accurate structure analysis of epitaxial perovskite thin films is a fundamental step towards the ability to tune their physical properties as desired. Precession-assisted electron diffraction tomography (PEDT) has proven to be an effective technique for performing ab initio structure solutions and refinements for this class of materials. As the film thickness or the region of interest (ROI) decrease in size, the capacity to collect PEDT data with smaller electron beams is a key parameter and ROI tracking becomes a major issue. To circumvent this problem, we considered here an alternative approach to acquiring data by combining PEDT with a scan over an area, extracting the intensities collected at different positions and using them to perform accurate structure refinements. As a proof of concept, a Scanning Precession Electron Tomography (SPET) experiment is performed on a 35 nm thick perovskite PrVO3(PVO) film deposited on a SrTiO3 (STO) substrate. This way, it was possible to detect small changes in the PVO structure along the film thickness, from the variation in unit cell parameters to atomic positions. We believe that SPET has the potential to become the standard procedure for the accurate structure analysis of ROIs as small as 10 nm.

In the present paper, we first study the Gaussian Leonardo numbers and Gaussian Leonardo hybrid numbers. We give some new results for the Gaussian Leonardo numbers, including relations with the Gaussian Fibonacci and Gaussian Lucas numbers, and also give some new results for the Gaussian Leonardo hybrid numbers, including relations with the Gaussian Fibonacci and Gaussian Lucas hybrid numbers. For the proofs, we use the symmetric and antisymmetric properties of the Fibonacci and Lucas numbers. Then, we introduce the Gaussian Leonardo polynomials, which can be considered as a generalization of the Gaussian Leonardo numbers. After that, we introduce the Gaussian Leonardo hybrid polynomials, using the Gaussian Leonardo polynomials as coefficients instead of real numbers in hybrid numbers. Moreover, we obtain the recurrence relations, generating functions, Binet-like formulas, Vajda-like identities, Catalan-like identities, Cassini-like identities, and d’Ocagne-like identities for the Gaussian Leonardo polynomials and hybrid polynomials, respectively.

This paper is concerned with the quadratic volatility family of driftless stochastic differential equations (SDEs), also known in the literature as Quadratic Normal Volatility models (QNV), which have found applications primarily in mathematical finance, but can also model dynamics of stochastic processes in other fields such as mathematical biology and physics. These SDE models are characterized by a quadratic volatility term and can be reduced to one of four distinct possibilities depending on the roots of the quadratic volatility term and the position of initial value. We find explicit weak solutions for each case by a combination of Itô calculus and Fourier analysis, which can be described as a ’spectral method’. Furthermore, for all cases we also express the weak solutions as fairly simple functions of Brownian motion, which allows for efficient one-step Monte Carlo evaluation of functionals of the solutions Xt of the form E(f(Xt)) and also more general functionals of the solution. The method used to compute the solutions may also be of interest itself more generally in other fields where SDEs play a fundamental role.

In this article, we propose a new transmuted modified power-generalized family of distributions constructed from the transmuted-generated and modified power-generated families. The proposed approach is flexible and provides a tradeoff between the two baseline families. For a prime study, we identify the main characteristics of the new transmuted modified power family, such as the asymptotic results, quantile function, series representation, and the various kinds of moment measures. By using the exponential distribution as the baseline, a new three-parameter lifetime distribution is constructed. The associated probability functions (density and hazard rate) are flexible and have a variety of asymmetric shapes, which make them attractive for statistical purposes. In particular, for the related probability density function, reversed-J, unimodal, and right-skewed shapes are observed. Measures relating to risk theory are also computed, such as the value at risk and the expected shortfall. By using both simulation analysis and the maximum likelihood approach, the estimation of the model parameters is evaluated. The effectiveness of the proposed model is demonstrated by two real-world cases (one in insurance and the other in reliability), and we show that it yields better fits when compared to other extended models connected to the exponential model.

In this article, we investigate some of the qualitative properties of a class of fourth-order neutral differential equations. We start by obtaining new inequalities and relations between the solution and its corresponding function, as well as with its derivatives. The new relations allow us to improve the monotonic and asymptotic properties of the positive solutions of the studied equation. Then, using an improved approach, we establish new criteria that test the oscillation of all solutions. We also rely on the principle of symmetry between positive and negative solutions to obtain the new criteria. The paper provides illustrative examples that highlight the significance of our findings.

Roughly speaking, the Poincaré disc D2 is the closed disc centered at the origin of the coordinates of R2, where the whole of R2 is identified with the interior of D2 and the circle of the boundary of D2 is identified with the infinity of R2, because in the plane R2, we can go to infinity in as many directions as points have the circle. The phase portraits of the quadratic Hamiltonian systems in the Poincaré disc were classified in 1994. Since then, no new interesting classes of Hamiltonian systems have been classified on the Poincaré disc. In this paper, we determine the phase portraits in the Poincaré disc of five classes of homogeneous Hamiltonian polynomial differential systems of degrees 1, 2, 3, 4, and 5 with finitely many equilibria. Moreover, all these phase portraits are symmetric with respect to the origin of coordinates. We showed that these polynomial differential systems exhibit precisely 2, 2, 3, 3, and 4 topologically distinct phase portraits in the Poincaré disc. Of course, the new results are for the homogeneous Hamiltonian polynomial differential systems of degrees 3, 4, and 5. The tools used here for obtaining these phase portraits also work for obtaining any phase portrait of a homogeneous Hamiltonian polynomial differential system of arbitrary degree.

In this work, we introduce some new concepts such as n-cyclic Fisher quasi-contraction mappings, full-n-noncyclic and regular-n-noncyclic Fisher quasi-contraction mappings in metric spaces. We then generalize the results by Safari-Hafshejani, Amini-Harandi and Fakhar. Meanwhile, we answer the question “under what conditions does a full-n-noncyclic Fisher quasi-contraction mapping have n(n−1)/2 unique optimal pairs of fixed points?”. Further, to support the main results, we highlight all of the new concepts via non-trivial examples.

Let G be a group. A k-coloring of G is a surjection λ:G→{1,2,…,k}. Equivalently, a k-coloring λ of G is a partition P={P1,P2,…,Pk} of G into k subsets. If gP=P for all g in G, we say that λ is perfect. If hP=P only for all h∈H≤G such that [G:H]=2, then λ is semiperfect. If there is an element g∈G such that λ(x)=λ(gx−1g) for all x∈G, then λ is said to be symmetric. In this research, we relate the notion of symmetric colorings with perfect and semiperfect colorings. Specifically, we identify which perfect and semiperfect colorings are symmetric in relation to the subgroups of G that contain the squares of elements in G, in H, and in G∖H. We also show examples of colored planar patterns that represent symmetric perfect and symmetric semiperfect colorings of some groups.

Suppose R is a finite chain ring with invaraints p,n,r,k,k′,m. Suppose G is also the subset of all φ∈ Aut(R), the automorphism group of R, such that φ(πk′)=πk′, where π is a generator of the maximal ideal of R. It was found that G is a group that is, in some sense, the set of all symmetries of {πk′}. The main purpose of this article is to describe the structure of G. The subgroup G helps us understand the structure of Aut(R) in the general case which in turn provides immediate results in classifying chain rings.

Let G be a connected Lie group with Lie algebra g. This review is devoted to studying the fundamental dynamic properties of elements in the normalizer NG of G. Through an algebraic characterization of NG, we analyze the different dynamics inside the normalizer. NG contains the well-known left-invariant vector fields and the linear and affine vector fields on G. In any case, we show the shape of the solutions of these ordinary differential equations on G. We give examples in low-dimensional Lie groups. It is worth saying that these dynamics generate the linear and bilinear control systems on Euclidean spaces and the invariant and linear control systems on Lie groups. Moreover, the Jouan Equivalence Theorem shows how to extend this theory to control systems on manifolds.